C.I.Acid Black 158

Specification

• CAS No.: 12234-55-8
• Molecular Formula: C15H12O
• Molecular Weight: 0

Introduction

Chemical Identity and Classification

C.I. Acid Black 158 is a commercial acid dye that appears to be synonymous with Acid Black 107, as indicated in chemical directories. The dye belongs to the metal-complex acid dye category, specifically a chromium complex which contributes to its excellent fastness properties and colorfastness.

Chemical Identification

Parameter	Specification
Common Name	C.I. Acid Black 158
Synonyms	Acid Black 107, Aluminium Black LBB, Anadurm Black S-BGL, Black LLB for Aluminium, Capracyl Black BGL, Covalene Black BGL, Dinalan Black BGL, Dyalan Black BGL
CAS Number	12218-96-1
Chemical Formula	[C38H22N7O12S.Cr.2Na];[C36H19N6O11S.Cr.2Na]
Chemical Class	Chromium complex acid dye

The dye is registered under CAS number 12218-96-1, which is important for regulatory compliance and safety documentation. Its complex molecular formula indicates a chromium-containing structure with sodium counter ions, typical of metal-complex acid dyes.

Physical and Chemical Properties

C.I. Acid Black 158 exhibits distinctive physical and chemical characteristics that influence its application performance and handling requirements.

Basic Physical Properties

Property	Description
Physical Appearance	Black powder
Color in Solution	Blue-gray in water
Solubility	Water soluble
pH in Solution	Not specified in available data
Thermal Stability	Data not available

The dye appears as a black powder in its dry form and produces a blue-gray color when dissolved in water. This is typical of chromium complex dyes that often exhibit different hues in solution compared to their appearance in solid form.

Applications in Textile Industry

C.I. Acid Black 158 has numerous applications across different textile substrates, with particularly strong performance on protein fibers.

Primary Applications

The dye is primarily used for:

• Wool dyeing and printing

• Silk dyeing

• Tussah (wild silk) coloration

• Polyamide (nylon) dyeing

• Polyvinyl alcohol (PVA) materials

• Cotton dyeing (with appropriate mordants)

• Blended fabrics, particularly wool/stick blended materials

Dyeing Mechanisms

As a chromium complex acid dye, C.I. Acid Black 158 bonds to protein fibers through several mechanisms:

• Ionic bonding between the dye's sulfonate groups and positively charged sites on protein fibers under acidic conditions

• Coordination bonding through the chromium complex structure

• Hydrogen bonding between dye molecules and fiber substrates

• Van der Waals forces contributing to physical adsorption

These multiple bonding mechanisms contribute to the excellent fastness properties observed with this dye.

Performance Characteristics

C.I. Acid Black 158 demonstrates excellent performance across multiple fastness parameters, making it suitable for applications requiring durability and colorfastness.

Fastness Properties

Fastness Parameter	Rating	Performance Level
Light Fastness	7-8	Excellent
Soaping Fastness (Fading)	4-5	Very Good
Soaping Fastness (Staining)	5	Excellent
Perspiration Fastness (Fading)	4-5	Very Good
Perspiration Fastness (Staining)	3-4	Good
Fastness to Seawater	5	Excellent
Oxygen Bleaching	5	Excellent

The fastness ratings are based on industry standard testing protocols (ISO standards), with higher numbers indicating better performance. The dye exhibits particularly outstanding light fastness (7-8), which is exceptional for an acid dye and likely attributable to its chromium complex structure.

Comparative Advantages

When compared to other acid black dyes, C.I. Acid Black 158/Acid Black 107 offers several advantages:

• Superior light fastness (7-8 rating) compared to many other acid dyes

• Excellent washing and soaping fastness (5 rating for staining)

• Good resistance to seawater, making it suitable for swimwear and marine textiles

• Strong resistance to oxygen bleaching, maintaining color integrity during cleaning processes